Cas no 1214381-67-5 (5-(4-Fluorophenyl)-2-methoxynicotinic acid)

• Product Name: 5-(4-Fluorophenyl)-2-methoxynicotinic acid
• CAS No: 1214381-67-5
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 2617630
• Update Time: 2023-08-07

5-(4-Fluorophenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-methoxypyridine-3-carboxylic acid
• 5-(4-FLUOROPHENYL)-2-METHOXYNICOTINIC ACID
• 5-(4-Fluorophenyl)-2-methoxynicotinic acid

• Inchi： 1S/C13H10FNO3/c1-18-12-11(13(16)17)6-9(7-15-12)8-2-4-10(14)5-3-8/h2-7H,1H3,(H,16,17)
• InChI Key： WDZHJZFGWLUBJF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 247.064
• Monoisotopic Mass: 247.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4